Cas no 58879-68-8 (3,4-dibromo-1-(4-chlorophenyl)pyrrolidine-2,5-dione)

• Product Name: 3,4-dibromo-1-(4-chlorophenyl)pyrrolidine-2,5-dione
• CAS No: 58879-68-8
• MF: C₁₀H₆Br₂ClNO₂
• MW: 367.421140193939
• CID: 949246
• PubChem ID: 101470
• Update Time: 2025-04-19

3,4-dibromo-1-(4-chlorophenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromo-1-(4-chlorophenyl)pyrrolidine-2,5-dione
• 2,5-pyrrolidinedione, 3,4-dibromo-1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)-3,4-dibromo-2,5-pyrrolidinedione
• 2,5-Pyrrolidinedione, 1-(4-chlorophenyl)-3,4-dibromo-
• DS-013909
• NSC-523907
• 58879-68-8
• MUMARWZCUYFEGC-UHFFFAOYSA-N
• DTXSID20974375
• NSC523907
• NSC 523907
• BRN 1473176

• Inchi： 1S/C10H6Br2ClNO2/c11-7-8(12)10(16)14(9(7)15)6-3-1-5(13)2-4-6/h1-4,7-8H
• InChI Key： MUMARWZCUYFEGC-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC(=CC=2)Cl)C(C1Br)=O)=O

Computed Properties

• Exact Mass: 364.84538
• Monoisotopic Mass: 364.845381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 3.1

Experimental Properties

• Density: 2.068
• Boiling Point: 513°C at 760 mmHg
• Flash Point: 264°C
• Refractive Index: 1.68
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines